Cas no 845267-78-9 (Tert-Butyl 2,4-dioxopiperidine-1-carboxylate)

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmaceuticals and fine chemicals. Its Boc-protected piperidine-2,4-dione structure makes it a useful precursor for the introduction of nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) group provides stability under various reaction conditions while allowing selective deprotection when needed. This compound is often employed in the synthesis of bioactive molecules, including kinase inhibitors and other medicinally relevant scaffolds. Its high purity and consistent reactivity make it a reliable choice for researchers developing complex molecular architectures. The crystalline solid form facilitates handling and storage under standard laboratory conditions.
Tert-Butyl 2,4-dioxopiperidine-1-carboxylate structure
845267-78-9 structure
Product Name:Tert-Butyl 2,4-dioxopiperidine-1-carboxylate
CAS No:845267-78-9
MF:C10H15NO4
MW:213.230403184891
MDL:MFCD10566071
CID:706511
PubChem ID:23730999
Update Time:2025-06-07

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,4-dioxopiperidine-1-carboxylate
    • 1-Boc-Piperidine-2,4-dione
    • 1-Piperidinecarboxylicacid, 2,4-dioxo-, 1,1-dimethylethyl ester
    • 2,4-Dioxo-piperidine-1-carboxylic acid tert-butyl ester
    • 2,4-Dioxopiperidine-1-carboxylic acid tert-butyl ester
    • N-Boc-2,4-piperidinedione
    • tert-Butyl 2,4-Dioxocyclohexanecarboxylate
    • 1-Boc-2, 4-piperidinedione
    • 1-Piperidinecarboxylic acid, 2,4-dioxo-, 1,1-dimethylethyl ester
    • 2,4-dioxo-1-piperidinecarboxylic acid tert-butyl ester
    • 1-Boc-2,4-piperidinedione
    • 1-N-Boc-2,4-piperidinedione
    • 1-Boc-2,4-dioxopiperidine
    • TERT-BUTYL2,4-DIOXOPIPERIDINE-1-CARBOXYLATE
    • 1,1-Dimethylethyl 2,4-dioxopiperidine-1-carboxylate
    • EN300-134659
    • A1-00525
    • AM20110212
    • FT-0647286
    • DTXSID30635844
    • CS-W004740
    • AS-18565
    • MFCD10566071
    • SY028730
    • SLCAHLSQXDNQSF-UHFFFAOYSA-N
    • SCHEMBL138570
    • 2,4-Dioxopiperidine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • Q43635829
    • PB14806
    • t-butyl 2,4-dioxopiperidine-1-carboxylate
    • A840833
    • AKOS005258663
    • J-507253
    • 845267-78-9
    • DB-076057
    • STL555178
    • N-boc-2,4-dioxopiperidine
    • BBL101382
    • Tert-Butyl 2,4-dioxopiperidine-1-carboxylate
    • MDL: MFCD10566071
    • Inchi: 1S/C10H15NO4/c1-10(2,3)15-9(14)11-5-4-7(12)6-8(11)13/h4-6H2,1-3H3
    • InChI Key: SLCAHLSQXDNQSF-UHFFFAOYSA-N
    • SMILES: O(C(N1C(CC(CC1)=O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.10000
  • Monoisotopic Mass: 213.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.199
  • Melting Point: 110-117°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.493
  • PSA: 63.68000
  • LogP: 1.05090
  • Vapor Pressure: No data available

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Security Information

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM108692-25g
tert-butyl 2,4-dioxopiperidine-1-carboxylate
845267-78-9 97%
25g
$112 2021-08-06
Chemenu
CM108692-100g
tert-butyl 2,4-dioxopiperidine-1-carboxylate
845267-78-9 97%
100g
$346 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CO326-100g
Tert-Butyl 2,4-dioxopiperidine-1-carboxylate
845267-78-9 97%
100g
2725.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CO326-20g
Tert-Butyl 2,4-dioxopiperidine-1-carboxylate
845267-78-9 97%
20g
649.0CNY 2021-07-12
TRC
B692790-1g
tert-Butyl 2,4-Dioxopiperidine-1-carboxylate
845267-78-9
1g
$ 75.00 2022-06-06
TRC
B692790-5g
tert-Butyl 2,4-Dioxopiperidine-1-carboxylate
845267-78-9
5g
$ 205.00 2022-06-06
TRC
B692790-25g
tert-Butyl 2,4-Dioxopiperidine-1-carboxylate
845267-78-9
25g
$ 600.00 2022-06-06
Apollo Scientific
OR52261-1g
Piperidine-2,4-dione, N-BOC protected
845267-78-9 98+%
1g
£15.00 2025-03-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T32330-1g
tert-Butyl 2,4-dioxopiperidine-1-carboxylate
845267-78-9 98%
1g
¥79.0 2023-09-06
abcr
AB265157-1 g
tert-Butyl 2,4-dioxopiperidine-1-carboxylate, 95%; .
845267-78-9 95%
1g
€72.60 2023-05-20

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  2.5 h, 120 °C
Reference
Structure-activity relationships and structure-kinetic relationships of pyrrolopiperidinone acetic acids as CRTh2 antagonists
Andres, Miriam; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(21), 5111-5117

Production Method 2

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  2 h, reflux
Reference
Synthesis and characterization of 10-substitutedaryl-3,4,6,7,8,10-hexahydropyrido[4,3-b][1,6] naphthyridine-1,9 (2H, 5H)-dione
Ye, Rong-hua; et al, Hubei Daxue Xuebao, 2009, 31(3), 276-280

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ;  0 °C; 30 min, rt
2.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  12 h, rt
2.2 Solvents: Ethyl acetate ;  4 h, reflux
Reference
Heterocycle-to-Heterocycle Route to Quinoline-4-amines: Reductive Heterocyclization of 3-(2-Nitrophenyl)isoxazoles
Coffman, Keith C.; et al, European Journal of Organic Chemistry, 2014, 2014(34), 7651-7657

Production Method 4

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  3 h, reflux
Reference
Orthogonally protected thiazole and isoxazole diamino acids: an efficient synthetic route
Butler, Jeffrey D.; et al, Chemistry - A European Journal, 2010, 16(30), 9002-9005

Production Method 5

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  2.5 h, 120 °C; cooled
Reference
A modular synthesis of novel 4-amino-7,8-dihydro-1,6-naphthyridin-5(6H)-ones as PDE4 inhibitors
Ferrer, Manel; et al, Tetrahedron Letters, 2013, 54(36), 4821-4825

Production Method 6

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  12 h, rt
1.2 Solvents: Ethyl acetate ;  4 h, reflux
Reference
Heterocycle-to-Heterocycle Route to Quinoline-4-amines: Reductive Heterocyclization of 3-(2-Nitrophenyl)isoxazoles
Coffman, Keith C.; et al, European Journal of Organic Chemistry, 2014, 2014(34), 7651-7657

Production Method 7

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  15 min, rt; 4 h, rt
1.2 Solvents: Ethyl acetate ;  4 h, reflux
Reference
Isoxazolodihydropyridinones: 1,3-Dipolar Cycloaddition of Nitrile Oxides onto 2,4-Dioxopiperidines
Coffman, Keith C.; et al, ACS Combinatorial Science, 2012, 14(4), 280-284

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  0 °C; overnight, rt
2.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  15 min, rt; 4 h, rt
2.2 Solvents: Ethyl acetate ;  4 h, reflux
Reference
Isoxazolodihydropyridinones: 1,3-Dipolar Cycloaddition of Nitrile Oxides onto 2,4-Dioxopiperidines
Coffman, Keith C.; et al, ACS Combinatorial Science, 2012, 14(4), 280-284

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Raw materials

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate Preparation Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.